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Compound of Interest

Compound Name: Benzofuran-2-ylmethanethiol

Cat. No.: B15208174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Benzofuran-2-ylmethanethiol and its structural

analogues: Furan-2-ylmethanethiol, Thiophene-2-ylmethanethiol, and Benzyl Mercaptan. The

comparison focuses on their synthesis, chemical properties, and reported biological activities,

supported by available experimental data. Due to the limited publicly available data on

Benzofuran-2-ylmethanethiol, this guide draws upon data from closely related benzofuran

derivatives to infer its potential activities.

Chemical Structures and Properties
The four compounds share a common methanethiol (-CH₂SH) functional group attached to

different aromatic or heterocyclic rings. This structural variation is expected to influence their

physicochemical properties and biological activities.
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Compound Structure
Molecular
Formula

Molar Mass (
g/mol )

Key Features

Benzofuran-2-

ylmethanethiol
C₉H₈OS 164.23

Fused benzene

and furan rings,

offering a rigid

bicyclic system.

Furan-2-

ylmethanethiol
C₅H₆OS 114.17

A five-membered

aromatic

heterocycle

containing

oxygen.

Thiophene-2-

ylmethanethiol
C₅H₆S₂ 130.24

A five-membered

aromatic

heterocycle

containing sulfur.

Benzyl

Mercaptan
C₇H₈S 124.21

A simple

aromatic thiol

with a phenyl

group.

Synthesis Protocols
Detailed experimental protocols for the synthesis of these thiols are crucial for their further

investigation.

Synthesis of Benzofuran-2-ylmethanethiol
A direct, detailed experimental protocol for the synthesis of Benzofuran-2-ylmethanethiol is
not readily available in the surveyed literature. However, a plausible two-step synthesis can be

proposed based on the available synthesis of 2-(chloromethyl)benzofuran.[1]

Step 1: Synthesis of 2-(Chloromethyl)benzofuran[1]

Reactants: 2-Benzofuranylmethanol, Thionyl chloride, Chloroform.
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Procedure: 33.2 g of 2-benzofuranylmethanol is dissolved in 450 ml of anhydrous chloroform

in a three-necked flask. 48.8 ml of thionyl chloride is added dropwise. The mixture is heated

to reflux and maintained for 3.5 hours. After cooling, the reaction mixture is poured into 1 liter

of water and diluted with 500 ml of dichloromethane. The organic phase is separated,

washed to neutrality, and dried over anhydrous magnesium sulfate. The solvent is

evaporated, and the residue is distilled under vacuum to yield 2-(chloromethyl)benzofuran.

Step 2: Conversion of 2-(Chloromethyl)benzofuran to Benzofuran-2-ylmethanethiol

Reactants: 2-(Chloromethyl)benzofuran, Thiourea, Sodium hydroxide, Ethanol, Hydrochloric

acid.

Procedure: A mixture of 2-(chloromethyl)benzofuran and a slight molar excess of thiourea in

ethanol is refluxed to form the isothiouronium salt. After cooling, the salt is collected and

hydrolyzed by refluxing with an aqueous solution of sodium hydroxide. The reaction mixture

is then cooled and acidified with hydrochloric acid to precipitate Benzofuran-2-
ylmethanethiol, which can be purified by distillation under reduced pressure or

chromatography.

Synthesis of Furan-2-ylmethanethiol[2]
Reactants: Furfuryl alcohol, Thiourea, Hydrochloric acid, Sodium hydroxide.

Procedure: Furfuryl alcohol is treated with thiourea in the presence of hydrochloric acid. This

reaction forms an intermediate isothiouronium salt. The salt is then hydrolyzed to the thiol by

heating with sodium hydroxide.

Synthesis of Thiophene-2-ylmethanethiol
A standard synthesis involves the reduction of the corresponding disulfide or the reaction of a

thiophene-2-methyl halide with a sulfur nucleophile. A common laboratory-scale synthesis is

analogous to that of benzyl mercaptan.

Synthesis of Benzyl Mercaptan[3]
Reactants: Benzyl chloride, Thiourea, Sodium hydroxide.
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Procedure: Benzyl chloride is reacted with thiourea to form an isothiouronium salt. This salt

is subsequently hydrolyzed with a strong base, such as sodium hydroxide, to yield benzyl

mercaptan.

Comparative Biological Activities
The biological activities of these thiols are of significant interest in drug discovery. This section

compares their reported antimicrobial, antioxidant, and cytotoxic activities.

Antimicrobial Activity
Compound/Derivati
ve

Test Organism
Activity (MIC,
µg/mL)

Reference

Thiophene Derivatives

Acinetobacter

baumannii (Colistin-

Resistant)

16 - 32 (MIC₅₀) [2]

Thiophene Derivatives
Escherichia coli

(Colistin-Resistant)
8 - 32 (MIC₅₀) [2]

Furan-2-yl Derivatives
Staphylococcus

aureus ATCC 25923
Moderate Activity [3]

Furan-2-yl Derivatives
Escherichia coli ATCC

25922
Moderate Activity [3]

Benzyl Bromide

(precursor to Benzyl

Mercaptan)

Staphylococcus

aureus
4000 [4]

Benzyl Bromide

(precursor to Benzyl

Mercaptan)

Streptococcus

pyogenes
500 [4]

Note: Direct antimicrobial data for Benzofuran-2-ylmethanethiol is not available. However,

various benzofuran derivatives have shown significant antimicrobial properties.[5]

Antioxidant Activity
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The antioxidant potential of these compounds is often evaluated using the DPPH (2,2-diphenyl-

1-picrylhydrazyl) radical scavenging assay, with results typically reported as IC₅₀ values.

Compound/Derivati
ve

Assay Activity (IC₅₀, µM) Reference

Benzofuranone

Derivatives

DPPH Radical

Scavenging
1.23 - 3.99 µg/mL [6]

Benzofuran-2-

carboxamide

Derivative

DPPH Radical

Scavenging

Moderate to

appreciable
[7]

Benzofuran-stilbene

hybrid
DFT study Potent antioxidant [8]

Note: Specific IC₅₀ values for the antioxidant activity of Benzofuran-2-ylmethanethiol, Furan-

2-ylmethanethiol, Thiophene-2-ylmethanethiol, and Benzyl Mercaptan are not well-documented

in the available literature. However, the benzofuran scaffold is present in many compounds with

demonstrated antioxidant activity.[9]

Cytotoxic Activity
The cytotoxicity of these compounds against various cancer cell lines is a key area of

investigation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is

a common method to assess cell viability.
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Compound/Derivati
ve

Cell Line Activity (IC₅₀, µM) Reference

Benzofuran

Derivatives
HepG2 (Liver Cancer) 3.8 ± 0.5 [10]

Benzofuran

Derivatives
A549 (Lung Cancer) 3.5 ± 0.6 [10]

Benzofuran

Derivatives

SW620 (Colon

Cancer)
10.8 ± 0.9 [10]

Thiophene Derivatives HepG2 (Liver Cancer) 54 - 58 [11]

Thiophene Derivatives
MCF-7 (Breast

Cancer)
50 - 72 [11]

Benzyl Isothiocyanate

(related to Benzyl

Mercaptan)

CCD-18Co (Normal

Colon Fibroblasts)

~15 (marginal

cytotoxicity)
[12]

Note: Direct cytotoxic data for Benzofuran-2-ylmethanethiol is not available. The data

presented for benzofuran derivatives highlights the potential of this scaffold in anticancer

research.[13][14]

Signaling Pathways and Experimental Workflows
Visualizing the complex biological processes and experimental procedures is essential for

clarity and understanding.

Proposed Experimental Workflow for Comparative
Analysis
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Caption: Proposed workflow for the comparative biological evaluation of the thiols.

Generalized Apoptosis Signaling Pathway Induced by
Benzofuran Derivatives
Many benzofuran derivatives exert their cytotoxic effects by inducing apoptosis. The following

diagram illustrates a generalized pathway.
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Caption: Generalized apoptotic pathway induced by some benzofuran derivatives.

Conclusion
This comparative guide highlights the synthetic accessibility and potential biological activities of

Benzofuran-2-ylmethanethiol and related thiols. While direct experimental data for

Benzofuran-2-ylmethanethiol is limited, the extensive research on other benzofuran

derivatives suggests its potential as a valuable scaffold in drug discovery, particularly in the

areas of antimicrobial, antioxidant, and anticancer research. Further experimental investigation

is warranted to fully elucidate the biological profile of Benzofuran-2-ylmethanethiol and

enable a more direct and comprehensive comparison with its structural analogues. The
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provided experimental protocols and workflows offer a foundational framework for such future

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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